Cas no 1427195-32-1 (4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde)
4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde
- 4-(1,1-Difluoroethyl)pyrimidine-5-carbaldehyde
- SB33543
- CC(F)(F)C1=C(C=O)C=NC=N1
-
- MDL: MFCD24368634
- Inchi: 1S/C7H6F2N2O/c1-7(8,9)6-5(3-12)2-10-4-11-6/h2-4H,1H3
- InChI Key: BOGAIPUCLFBJAK-UHFFFAOYSA-N
- SMILES: FC(C)(C1C(C=O)=CN=CN=1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 175
- XLogP3: 0.5
- Topological Polar Surface Area: 42.8
4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0368-1g |
4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde |
1427195-32-1 | 96% | 1g |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0368-5g |
4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde |
1427195-32-1 | 96% | 5g |
33904.74CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0368-500mg |
4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde |
1427195-32-1 | 96% | 500mg |
4655.75CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0368-250mg |
4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde |
1427195-32-1 | 96% | 250mg |
2756.14CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0368-100mg |
4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde |
1427195-32-1 | 96% | 100mg |
1797.85CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0368-50mg |
4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde |
1427195-32-1 | 96% | 50mg |
1322.95CNY | 2021-05-07 | |
| Chemenu | CM504014-1g |
4-(1,1-Difluoroethyl)pyrimidine-5-carbaldehyde |
1427195-32-1 | 96% | 1g |
$962 | 2023-02-02 | |
| abcr | AB512527-1 g |
4-(1,1-Difluoroethyl)pyrimidine-5-carbaldehyde |
1427195-32-1 | 1g |
€1,634.80 | 2022-07-29 | ||
| eNovation Chemicals LLC | D970518-100mg |
4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde |
1427195-32-1 | 95% | 100mg |
$255 | 2024-07-28 | |
| eNovation Chemicals LLC | D970518-250mg |
4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde |
1427195-32-1 | 95% | 250mg |
$370 | 2024-07-28 |
4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde
Recent Advances in the Study of 4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde (CAS: 1427195-32-1)
The compound 4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde (CAS: 1427195-32-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoro-ethyl and pyrimidine-carbaldehyde functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule drugs. Recent studies have focused on its synthesis, structural modifications, and biological activities, aiming to elucidate its mechanism of action and optimize its pharmacological properties.
A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde, highlighting its efficient production through a multi-step reaction involving palladium-catalyzed cross-coupling and subsequent oxidation. The study emphasized the compound's high yield and purity, which are critical for its application in drug discovery. Additionally, the research team investigated the compound's reactivity with various nucleophiles, demonstrating its versatility as a building block for more complex pharmaceutical agents.
In another groundbreaking study, researchers from a leading pharmaceutical company evaluated the biological activity of 4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde as a potential inhibitor of key enzymes involved in inflammatory pathways. The results indicated that the compound exhibits strong inhibitory effects on specific kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.
Further investigations into the compound's pharmacokinetic properties have also been conducted. A recent preclinical study assessed its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The data revealed favorable oral bioavailability and moderate plasma protein binding, indicating its suitability for further development as an oral therapeutic agent. However, the study also identified challenges related to its metabolic stability, prompting ongoing research into structural analogs with improved pharmacokinetic profiles.
The potential applications of 4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde extend beyond anti-inflammatory therapies. A collaborative study between academic and industrial researchers explored its use in oncology, specifically targeting cancer cell proliferation. The compound demonstrated selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. Mechanistic studies suggested that its anti-proliferative effects are mediated through the inhibition of key signaling pathways involved in cell cycle regulation.
In conclusion, 4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde (CAS: 1427195-32-1) represents a promising scaffold for drug discovery, with demonstrated potential in multiple therapeutic areas. Ongoing research aims to address its current limitations, such as metabolic stability, while exploring its broader applications. The compound's unique chemical properties and biological activities make it a valuable subject for future studies in chemical biology and pharmaceutical sciences.
1427195-32-1 (4-(1,1-Difluoro-ethyl)-pyrimidine-5-carbaldehyde) Related Products
- 1427195-16-1(4-(1,1-difluoroethyl)pyriMidine-5-carbonitrile)
- 1427195-04-7(C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine)
- 1427195-14-9(4-(2-fluoropropan-2-yl)pyrimidine-5-carbaldehyde)
- 1427195-39-8(C-4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl-methylamine Hydrochloride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)